Cas no 1935625-88-9 (1-Cyclopropylcyclopentane-1-carbaldehyde)

• Product Name: 1-Cyclopropylcyclopentane-1-carbaldehyde
• CAS No: 1935625-88-9
• MF: C₉H₁₄O
• MW: 138.206862926483
• CID: 5700432
• PubChem ID: 131143275
• Update Time: 2025-06-23

1-Cyclopropylcyclopentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxaldehyde, 1-cyclopropyl-
• 1-Cyclopropylcyclopentane-1-carbaldehyde

• Inchi： 1S/C9H14O/c10-7-9(8-3-4-8)5-1-2-6-9/h7-8H,1-6H2
• InChI Key： HFZOEJAWFDTGFX-UHFFFAOYSA-N
• SMILES： C1(C2CC2)(C=O)CCCC1

Experimental Properties

• Density: 1.145±0.06 g/cm3(Predicted)
• Boiling Point: 194.5±9.0 °C(Predicted)

Additional information on 1-Cyclopropylcyclopentane-1-carbaldehyde

1-Cyclopropylcyclopentane-1-carbaldehyde: A Comprehensive Overview

1-Cyclopropylcyclopentane-1-carbaldehyde (CAS No. 1935625-88-9) is a unique organic compound that has garnered attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its cyclopropyl group attached to a cyclopentane ring and an aldehyde functional group, exhibits intriguing structural and chemical properties. Recent advancements in synthetic methodologies and computational chemistry have shed light on its potential applications and mechanisms of action.

The cyclopropyl moiety in 1-Cyclopropylcyclopentane-1-carbaldehyde contributes significantly to its reactivity and stability. Cyclopropane rings are known for their strained geometry, which often leads to unique chemical behaviors. In this compound, the cyclopropyl group is fused with a cyclopentane ring, creating a bicyclic structure that enhances its rigidity and aromaticity. This structural feature makes it a valuable precursor in the synthesis of complex molecules, including pharmaceutical agents and advanced materials.

Recent studies have explored the role of 1-Cyclopropylcyclopentane-1-carbaldehyde in drug design. Its aldehyde group serves as a reactive site for various condensation reactions, enabling the formation of bioactive compounds. For instance, researchers have utilized this compound as a building block for constructing α,β-unsaturated carbonyl compounds, which are known for their anti-inflammatory and anticancer properties. The integration of computational chemistry tools has further facilitated the optimization of its derivatives for specific therapeutic applications.

In addition to its pharmacological potential, 1-Cyclopropylcyclopentane-1-carbaldehyde has shown promise in materials science. Its rigid structure and functional groups make it an ideal candidate for designing high-performance polymers and nanomaterials. Recent experiments have demonstrated that derivatives of this compound can be used to synthesize stimuli-responsive polymers, which exhibit reversible changes in their physical properties under external stimuli such as temperature or pH. These materials hold great potential in drug delivery systems and smart textiles.

The synthesis of 1-Cyclopropylcyclopentane-1-carbaldehyde involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One common approach involves the alkylation of cyclopentanecarbaldehyde with a cyclopropyl group using transition metal catalysts. This method ensures high yields and selectivity, making it suitable for large-scale production. Researchers have also explored green chemistry approaches to minimize the environmental impact of its synthesis.

From an environmental standpoint, understanding the degradation pathways of 1-Cyclopropylcyclopentane-1-carbaldehyde is crucial for assessing its ecological impact. Recent studies have investigated its biodegradation under aerobic and anaerobic conditions, revealing that it undergoes rapid mineralization under certain microbial consortia. These findings suggest that the compound poses minimal risk to aquatic ecosystems when properly managed.

In conclusion, 1-Cyclopropylcyclopentane-1-carbaldehyde (CAS No. 1935625-88-9) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, reactivity, and functional groups make it an invaluable tool in modern chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.